Cas no 1455091-21-0 (Methyl 1-Bromo-4-Hydroxy-7-Phenoxyisoquinoline-3-Carboxylate)

Methyl 1-Bromo-4-Hydroxy-7-Phenoxyisoquinoline-3-Carboxylate is a specialized heterocyclic compound featuring a brominated isoquinoline core with phenoxy and ester functional groups. Its structural complexity makes it valuable as an intermediate in pharmaceutical and agrochemical synthesis, particularly for developing bioactive molecules. The presence of bromine enhances reactivity for further functionalization, while the phenolic hydroxyl group offers additional modification sites. The methyl ester moiety improves solubility and facilitates downstream transformations. This compound is particularly useful in medicinal chemistry for constructing isoquinoline-based scaffolds, enabling the exploration of structure-activity relationships in drug discovery. High purity and well-defined reactivity ensure consistent performance in synthetic applications.

Methyl 1-Bromo-4-Hydroxy-7-Phenoxyisoquinoline-3-Carboxylate structure

1455091-21-0 structure

Product Name:Methyl 1-Bromo-4-Hydroxy-7-Phenoxyisoquinoline-3-Carboxylate

CAS No:1455091-21-0

MF:C₁₇H₁₂BrNO₄

MW:374.185483932495

MDL:MFCD29075437

CID:4605965

Update Time:2025-06-08

Methyl 1-Bromo-4-Hydroxy-7-Phenoxyisoquinoline-3-Carboxylate Chemical and Physical Properties

Names and Identifiers

- 1-bromo-4-hydroxy-7-phenoxyisoquinoline-3-carboxylic acid methyl ester
- methyl 1-bromo-4-hydroxy-7-phenoxyisoquinoline-3-carboxylate
- methyl 1-bromo-4-hydroxy-7-phenoxyisoquinoline-3-carboxylate(WXC04085)
- methyl 1-bromo-4-hydroxy-7-phenoxyisoquinoline-3-carboxyla
- 3-Isoquinolinecarboxylic acid, 1-bromo-4-hydroxy-7-phenoxy-, methyl ester
- Methyl 1-Bromo-4-Hydroxy-7-Phenoxyisoquinoline-3-Carboxylate
- MDL： MFCD29075437
- Inchi： 1S/C17H12BrNO4/c1-22-17(21)14-15(20)12-8-7-11(9-13(12)16(18)19-14)23-10-5-3-2-4-6-10/h2-9,20H,1H3
- InChI Key： YVFJAFZUPPWHJX-UHFFFAOYSA-N
- SMILES： C1(Br)C2=C(C=CC(OC3=CC=CC=C3)=C2)C(O)=C(C(OC)=O)N=1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 23
Rotatable Bond Count: 4

Methyl 1-Bromo-4-Hydroxy-7-Phenoxyisoquinoline-3-Carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM266944-1g	Methyl 1-bromo-4-hydroxy-7-phenoxyisoquinoline-3-carboxylate	1455091-21-0	98%	1g	$***	2023-03-30
eNovation Chemicals LLC	D762927-250mg	Methyl 1-Bromo-4-Hydroxy-7-Phenoxyisoquinoline-3-Carboxylate	1455091-21-0	95%	250mg	$700	2024-06-06
Chemenu	CM266944-1g	Methyl 1-bromo-4-hydroxy-7-phenoxyisoquinoline-3-carboxylate	1455091-21-0	97%	1g	$842	2021-08-18
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD571134-1g	Methyl 1-bromo-4-hydroxy-7-phenoxyisoquinoline-3-carboxylate	1455091-21-0	97%	1g	￥7044.0	2023-04-01
Fluorochem	530834-250mg	METHYL 1-BROMO-4-HYDROXY-7-PHENOXYISOQUINOLINE-3-CARBOXYLATE	1455091-21-0	90.0%	250mg	￡594.00	2023-04-14
Fluorochem	530834-1g	METHYL 1-BROMO-4-HYDROXY-7-PHENOXYISOQUINOLINE-3-CARBOXYLATE	1455091-21-0	90.0%	1g	￡1,485.00	2023-04-14
eNovation Chemicals LLC	D762927-100mg	Methyl 1-Bromo-4-Hydroxy-7-Phenoxyisoquinoline-3-Carboxylate	1455091-21-0	95%	100mg	$445	2024-06-06
1PlusChem	1P01DGES-100mg	Methyl 1-Bromo-4-Hydroxy-7-Phenoxyisoquinoline-3-Carboxylate	1455091-21-0	90%	100mg	$252.00	2024-06-20
1PlusChem	1P01DGES-250mg	Methyl 1-Bromo-4-Hydroxy-7-Phenoxyisoquinoline-3-Carboxylate	1455091-21-0	90%	250mg	$481.00	2024-06-20
1PlusChem	1P01DGES-500mg	Methyl 1-Bromo-4-Hydroxy-7-Phenoxyisoquinoline-3-Carboxylate	1455091-21-0	95%	500mg	$822.00	2023-12-21

Methyl 1-Bromo-4-Hydroxy-7-Phenoxyisoquinoline-3-Carboxylate Related Literature

1. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
2. An anti-ultrasonic-stripping effect in confined micro/nanoscale cavities and its applications for efficient multiscale metallic patterning†

Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
3. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
4. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
5. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200

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